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Compound of Interest

Compound Name: D-Kyotorphin

Cat. No.: B1670799 Get Quote

For researchers, scientists, and drug development professionals, ensuring the proper disposal

of chemical compounds is a critical component of laboratory safety and environmental

responsibility. This guide provides a comprehensive overview of the recommended procedures

for the safe disposal of D-Kyotorphin, a neuroactive dipeptide. While specific institutional and

local regulations must always be followed, this document outlines the essential steps and

precautions based on available safety data for its stereoisomer, L-Kyotorphin, which is not

classified as a hazardous substance.

Physicochemical Properties of Kyotorphin
Understanding the properties of a compound is the first step in determining its appropriate

handling and disposal. The following table summarizes the key physicochemical data for

Kyotorphin.
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Property Value

Chemical Formula C₁₅H₂₃N₅O₄[1][2]

Molecular Weight 337.38 g/mol [1][2]

Appearance White to off-white powder[3]

Solubility Soluble in water[1][3]

IUPAC Name

(2S)-2-[[(2S)-2-Amino-3-(4-

hydroxyphenyl)propanoyl]amino]-5-

(diaminomethylideneamino)pentanoic acid[1][2]

Disposal Protocol
The following step-by-step protocol should be followed for the disposal of D-Kyotorphin. This

procedure is based on general laboratory safety guidelines for non-hazardous chemical waste.

1. Personal Protective Equipment (PPE): Before handling D-Kyotorphin, ensure appropriate

PPE is worn. This includes:

Safety glasses or goggles.[4][5]

Chemical-resistant gloves (e.g., nitrile).[4][5]

A laboratory coat.

2. Waste Collection:

Collect waste D-Kyotorphin, including any contaminated materials (e.g., weighing paper,

pipette tips), in a designated and clearly labeled waste container.[4][5]

The container should be suitable for chemical waste and kept closed when not in use.[4][5]

3. Small Spills:

In the event of a small spill, use appropriate tools to carefully sweep or scoop the solid

material into a designated waste disposal container.[5]
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Avoid generating dust.[4][5]

Clean the spill area with soap and plenty of water.[4][5]

4. Large Spills:

For a large spill, use a shovel to transfer the material into a convenient waste disposal

container.[5]

It may be necessary to use a dust respirator and full protective suit depending on the scale

of the spill.[5]

5. Final Disposal:

Dispose of the waste container in accordance with all applicable federal, state, and local

environmental regulations.

Consult your institution's Environmental Health and Safety (EHS) office for specific guidance

on chemical waste disposal procedures.

Logical Workflow for D-Kyotorphin Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of D-Kyotorphin.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063587718294361000015905148635208291400/K9858_MSDS.pdf
https://www.peptide.com/msds/MSDS%20UHE101%20H-beta-HGlu%20HCl.pdf
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063587718294361000015905148635208291400/K9858_MSDS.pdf
https://www.peptide.com/msds/MSDS%20UHE101%20H-beta-HGlu%20HCl.pdf
https://www.peptide.com/msds/MSDS%20UHE101%20H-beta-HGlu%20HCl.pdf
https://www.peptide.com/msds/MSDS%20UHE101%20H-beta-HGlu%20HCl.pdf
https://www.benchchem.com/product/b1670799?utm_src=pdf-body
https://www.benchchem.com/product/b1670799?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670799?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Waste Collection & Segregation

Spill Management

Final Disposal
Start: Handling D-Kyotorphin Waste Wear Appropriate PPE

(Gloves, Goggles, Lab Coat)
Collect Waste in a

Labeled, Closed Container Is there a spill?
Small Spill:

Sweep/Scoop into Waste Container

Yes, small

Large Spill:
Shovel into Waste Container

Yes, large

Consult Institutional EHS
for Specific Guidelines

No

Clean Spill Area with
Soap and Water Dispose of Waste Container

per Regulations End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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